3.5.5-Trimethyl-1-hexanol

• CAS No.: 3452-97-9
• Product Name: 3.5.5-Trimethyl-1-hexanol
• Molecular Formula: C9H20O
• Molecular Weight: 144.25 g/mol
• IUPAC Name: 3,5,5-trimethylhexan-1-ol
• Standard InChI: InChI=1S/C9H20O/c1-8(5-6-10)7-9(2,3)4/h8,10H,5-7H2,1-4H3
• Standard InChIKey: BODRLKRKPXBDBN-UHFFFAOYSA-N
• SMILES: CC(CCO)CC(C)(C)C
• Canonical SMILES: CC(CCO)CC(C)(C)C
• Boiling Point: 194.0 °C; 193-202 °C
• Density: Relative density (water = 1): 0.83; 0.835 (20°/20°)
• Flash Point: 93 °C o.c.
• Melting Point: -70 °C
• Physical Description: Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless, to yellow oily liquid or solid with a strong, oily, herbaceous odou
• Description: 3, 5, 5-Trimethyl-1-hexanol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 3, 5, 5-trimethyl-1-hexanol is considered to be a fatty alcohol lipid molecule. 3, 5, 5-Trimethyl-1-hexanol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 3, 5, 5-Trimethyl-1-hexanol has been primarily detected in urine. Within the cell, 3, 5, 5-trimethyl-1-hexanol is primarily located in the membrane (predicted from logP) and cytoplasm.
• Solubility: Solubility in water at 20 °C: none; insoluble in water; soluble in alcohol, acetone and ethe
• Synonyms: 3,5,5-trimethyl-1-hexanol
• Vapor Density: Relative vapor density (air = 1): 5.0
• Vapor Pressure: 0.30 mmHg; Vapor pressure, Pa at 20 °C: 30
• PubChem Compound: 18938
• Last Modified: Nov 11 2021